Cas no 1805618-59-0 (3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-carboxylic acid)

• Product Name: 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-carboxylic acid
• CAS No: 1805618-59-0
• MF: C₇H₄F₂INO₃
• MW: 315.01284122467
• CID: 4887095
• Update Time: 2025-05-24

3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-carboxylic acid

• Inchi： 1S/C7H4F2INO3/c8-5(9)2-1-3(12)6(10)11-4(2)7(13)14/h1,5,12H,(H,13,14)
• InChI Key： PLXSBBBQXOTXDZ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(F)F)C(C(=O)O)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• XLogP3: 1.7
• Topological Polar Surface Area: 70.4

Additional information on 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-carboxylic acid

Comprehensive Overview of 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-carboxylic acid (CAS No. 1805618-59-0)

3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-carboxylic acid (CAS No. 1805618-59-0) is a highly specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a critical intermediate in the synthesis of bioactive molecules. Its structural features, including the hydroxy and carboxylic acid functional groups, make it a versatile building block for drug discovery and material science applications.

In recent years, the demand for fluorinated pyridine derivatives has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-carboxylic acid for its potential role in developing next-generation antimicrobial agents and enzyme inhibitors. The presence of the iodo group also opens avenues for cross-coupling reactions, a hot topic in modern synthetic chemistry.

The compound's CAS No. 1805618-59-0 is frequently searched in academic and industrial databases, reflecting its growing relevance. Users often inquire about its synthetic routes, solubility profiles, and applications in medicinal chemistry. Notably, its difluoromethyl moiety aligns with the trend of incorporating fluorine atoms into drug candidates to improve their pharmacokinetic properties. This aligns with the broader industry focus on green chemistry and sustainable synthesis.

From a technical perspective, 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-carboxylic acid exhibits remarkable stability under standard laboratory conditions, making it suitable for high-throughput screening and combinatorial chemistry. Its carboxylic acid group allows for easy derivatization, a feature highly valued in fragment-based drug design. Recent publications highlight its utility in constructing heterocyclic scaffolds, a key area in the search for novel therapeutics targeting resistant pathogens.

Environmental and regulatory considerations are also part of the discourse surrounding this compound. While not classified as hazardous, its iodo component necessitates proper handling protocols, a topic often raised in laboratory safety forums. The compound's ecological impact and biodegradability are subjects of ongoing research, reflecting the scientific community's commitment to responsible chemical innovation.

In conclusion, 3-(Difluoromethyl)-5-hydroxy-6-iodopyridine-2-carboxylic acid (CAS No. 1805618-59-0) represents a cutting-edge tool for researchers exploring structure-activity relationships and molecular diversity. Its multifaceted applications, from pharmaceutical intermediates to material science precursors, position it as a compound of enduring scientific and industrial interest.